Cas no 2994-69-6 (2-Chloro-4-(chloromethyl)-1-fluorobenzene)

2-Chloro-4-(chloromethyl)-1-fluorobenzene structure
2994-69-6 structure
Product Name:2-Chloro-4-(chloromethyl)-1-fluorobenzene
CAS No:2994-69-6
MF:C7H5Cl2F
MW:179.019003629684
MDL:MFCD03701044
CID:43671
PubChem ID:12832054
Update Time:2025-04-18

2-Chloro-4-(chloromethyl)-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-(chloromethyl)-1-fluorobenzene
    • 3-CHLORO-4-FLUOROBENZYL CHLORIDE
    • 4-Fluor-3-chlor-benzylchlorid
    • CK1007
    • PC9555
    • Toluene, a,3-dichloro-4-fluoro- (7CI,8CI)
    • PS-10669
    • 2994-69-6
    • SY211233
    • Trethocanicacid
    • DTXSID90511014
    • AKOS015995314
    • EN300-313203
    • AM83195
    • MFCD03701044
    • SCHEMBL1503218
    • 2-Chloro-4-(chloromethyl)-1-fluorobenzene, alpha,3-Dichloro-4-fluorotoluene
    • MDL: MFCD03701044
    • Inchi: 1S/C7H5Cl2F/c8-4-5-1-2-7(10)6(9)3-5/h1-3H,4H2
    • InChI Key: HGCXYDVBTPDXNO-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC(=C(C=1)Cl)F

Computed Properties

  • Exact Mass: 177.97500
  • Monoisotopic Mass: 177.9752337g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 3.21790

2-Chloro-4-(chloromethyl)-1-fluorobenzene Security Information

  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P280-P305+P351+P338-P310
  • Hazardous Material Identification: C
  • HazardClass:8
  • PackingGroup:
  • Storage Condition:Inert atmosphere,2-8°C(BD33114)

2-Chloro-4-(chloromethyl)-1-fluorobenzene Pricemore >>

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